Cas no 1194753-61-1 (3-(4-(Bromomethyl)phenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-(Bromomethyl)phenyl)-1,2,4-oxadiazole
• CAS No: 1194753-61-1
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD15526700
• CID: 2101557
• Update Time: 2023-08-03

3-(4-(Bromomethyl)phenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(bromomethyl)phenyl)-1,2,4-oxadiazole
• UPGZRHHHNZBSSC-UHFFFAOYSA-N
• 3-(4-(Bromomethyl)phenyl)-1,2,4-oxadiazole

• MDL： MFCD15526700
• Inchi： 1S/C9H7BrN2O/c10-5-7-1-3-8(4-2-7)9-11-6-13-12-9/h1-4,6H,5H2
• InChI Key： UPGZRHHHNZBSSC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles